Ethyl 2-(4-acetylbenzoyl)imino-3-(2-methoxy-2-oxoethyl)-1,3-benzothiazole-6-carboxylate

• IUPAC Name: ethyl 2-(4-acetylbenzoyl)imino-3-(2-methoxy-2-oxoethyl)-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C22H20N2O6S/c1-4-30-21(28)16-9-10-17-18(11-16)31-22(24(17)12-19(26)29-3)23-20(27)15-7-5-14(6-8-15)13(2)25/h5-11H,4,12H2,1-3H3
• InChI Key: GCTGSZSJGQBBIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)C(=O)C)S2)CC(=O)OC
• Molecular Formula: C22H20N2O6S
• Molecular Weight: 440.5 g/mol

Description

Ethyl 2-(4-acetylbenzoyl)imino-3-(2-methoxy-2-oxoethyl)-1,3-benzothiazole-6-carboxylate is a useful research compound. Its molecular formula is C22H20N2O6S and its molecular weight is 440.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• Synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate Derivatives : This research outlines the synthesis of ethyl iminothiazolopyridine-4-carboxylate and related compounds through interactions of ethyl 2-(benzo[d]thazol-2-yl)acetate with various derivatives. The study provides a scientific explanation for the creation of these compounds, which could offer a basis for understanding the synthesis and applications of similar benzothiazole derivatives (H. M. Mohamed, 2021).

Chemical Transformations

• Transformations of Ethyl 2-Amino-4-(2-Ethoxy-2-Oxoethyl)-Thioazole-5-Carboxylate : A study on the transformation of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)thiazole-5-carboxylate into 5-substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates demonstrates the potential for chemical modifications of thiazole derivatives. This research highlights the versatility of thiazole compounds in synthesizing various pharmacologically relevant derivatives (A. Albreht et al., 2009).

Biological and Pharmacological Activities

• Synthesis and Biological Activity of 4-Ethyl Carboxylate-5-Imino-3-Thiomethyl Benzothiazolo [2,3-C]-1,2,4-Triazepine : This paper discusses the synthesis of a novel compound and its derivatives, with some showing good analgesic and CNS depressant activity. This illustrates the potential of benzothiazole derivatives in developing new pharmacological agents (S. V. Kuberkar & K. Baheti, 2003).

Oxidative Routes to Heterocyclic Cores

• Oxidative Routes to the Heterocyclic Cores of Benzothiazole Natural Products : A study demonstrates the preparation of benzothiazole cores of natural products through biomimetic oxidative routes, indicating the relevance of benzothiazole derivatives in mimicking or synthesizing natural product structures (Christopher E. Blunt et al., 2015).